Cas no 100478-05-5 (1H-Pyrazolo[4,3-b]pyridine, 7-chloro-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazolo[4,3-b]pyridine, 7-chloro-5-(trifluoromethyl)-
• CAS No: 100478-05-5
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• CID: 1125781
• PubChem ID: 20228782
• Update Time: 2025-04-20

1H-Pyrazolo[4,3-b]pyridine, 7-chloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridine, 7-chloro-5-(trifluoromethyl)-
• 100478-05-5
• 7-Chloro-5-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine
• 1h-pyrazolo[4,3-b]pyridine,7-chloro-5-(trifluoromethyl)-
• SCHEMBL10850431
• DB-156628

• Inchi： 1S/C7H3ClF3N3/c8-3-1-5(7(9,10)11)13-4-2-12-14-6(3)4/h1-2H,(H,12,14)
• InChI Key： ZMRWVWXQRKPAEV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C2C=NNC2=1

Computed Properties

• Exact Mass: 220.99689
• Monoisotopic Mass: 220.9967593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57